Cas no 259809-44-4 (tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate)
Tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its naphthyridine core structure provides a rigid scaffold for constructing biologically active compounds, while the tert-butyl carboxylate group enhances solubility and facilitates further functionalization. This compound is valued for its stability under standard conditions and compatibility with a range of reaction conditions, including catalytic hydrogenation and cross-coupling reactions. Its synthetic utility lies in its role as a precursor for nitrogen-containing heterocycles, making it useful in the development of kinase inhibitors and other therapeutic agents. The tert-butyl ester also serves as a protecting group, enabling selective deprotection for downstream modifications.
259809-44-4 structure
Product Name:tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
CAS No:259809-44-4
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD09038016
CID:247224
PubChem ID:11481718
Update Time:2025-05-27
tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
- 1,6-Naphthyridine-6(5H)-carboxylicacid, 7,8-dihydro-, 1,1-dimethylethyl ester
- 6-Boc-5,6,7,8-tetrahydro-1,6-naphthyridine
- tert-butyl 7,8-dihydro-5H-1,6-naphthyridine-6-carboxylate
- tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-ncarboxylate
- 7,8-Dihydro-5H-[1,6]naphthyridine-6-carboxylic acid tert-butyl ester
- tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
- SCHEMBL3263460
- FT-0706106
- AKOS014476120
- DTXSID10467286
- BCP08023
- tert-butyl 7, 8-dihydro-5H-1, 6-naphthyridine-6-carboxylate
- SB11870
- 1,6-Naphthyridine-6(5H)-carboxylic acid, 7,8-dihydro-, 1,1-dimethylethyl ester
- 259809-44-4
- A818125
- P10676
- AS-73557
- tert-butyl7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
- MFCD09038016
- SY277949
- CS-0054056
- DB-013088
-
- MDL： MFCD09038016
- Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-8-6-11-10(9-15)5-4-7-14-11/h4-5,7H,6,8-9H2,1-3H3
- InChI Key： QOYGREZOOLKXJB-UHFFFAOYSA-N
- SMILES： O(C(N1CC2C=CC=NC=2CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 234.13700
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 344 ºC
- Flash Point: 162 ºC
- PSA: 42.43000
- LogP: 2.31270
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Pricemore >>
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| Alichem | A219008184-1g |
tert-Butyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate |
259809-44-4 | 95% | 1g |
$638.60 | 2023-09-02 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0359-1g |
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259809-44-4 | 97% | 1g |
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| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0359-5g |
7,8-Dihydro-5H-[1,6]naphthyridine-6-carboxylic acid tert-butyl ester |
259809-44-4 | 97% | 5g |
16282.41CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0359-500mg |
7,8-Dihydro-5H-[1,6]naphthyridine-6-carboxylic acid tert-butyl ester |
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2459.32CNY | 2021-05-08 | |
| Chemenu | CM141235-1g |
6-Boc-5,6,7,8-tetrahydro-1,6-naphthyridine |
259809-44-4 | 95% | 1g |
$720 | 2021-08-05 | |
| TRC | T206218-10mg |
TERT-BUTYL 7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE |
259809-44-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T206218-50mg |
TERT-BUTYL 7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE |
259809-44-4 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T206218-100mg |
TERT-BUTYL 7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE |
259809-44-4 | 100mg |
$ 230.00 | 2022-06-03 | ||
| abcr | AB458117-1 g |
tert-Butyl 7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate |
259809-44-4 | 1g |
€1,074.60 | 2023-07-18 | ||
| Chemenu | CM141235-1g |
6-Boc-5,6,7,8-tetrahydro-1,6-naphthyridine |
259809-44-4 | 95% | 1g |
$893 | 2024-07-28 |
tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Suppliers
Amadis Chemical Company Limited
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(CAS:259809-44-4)tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
Order Number:A818125
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):2590.0
Email:sales@amadischem.com
tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:259809-44-4)tert-butyl 5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
Purity:99%
Quantity:5g
Price ($):2590.0